Cas no 2694057-41-3 ((5S)-5-methyl-1,4-oxazepane hydrochloride)

• Product Name: (5S)-5-methyl-1,4-oxazepane hydrochloride
• CAS No: 2694057-41-3
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD34474990
• CID: 5626585
• PubChem ID: 165943392
• Update Time: 2025-07-17

(5S)-5-methyl-1,4-oxazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5S)-5-methyl-1,4-oxazepane hydrochloride
• EN300-28333186
• 2694057-41-3
• 1,4-Oxazepine, hexahydro-5-methyl-, hydrochloride (1:1), (5S)-

• MDL： MFCD34474990
• Inchi： 1S/C6H13NO.ClH/c1-6-2-4-8-5-3-7-6;/h6-7H,2-5H2,1H3;1H/t6-;/m0./s1
• InChI Key： WYSIGZNUVPDDKA-RGMNGODLSA-N
• SMILES： C[C@@H]1NCCOCC1.Cl

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (5S)-5-methyl-1,4-oxazepane hydrochloride

Comprehensive Overview of (5S)-5-methyl-1,4-oxazepane hydrochloride (CAS No. 2694057-41-3): Properties, Applications, and Research Insights

(5S)-5-methyl-1,4-oxazepane hydrochloride (CAS No. 2694057-41-3) is a chiral heterocyclic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential therapeutic applications. This hydrochloride salt derivative of 5-methyl-1,4-oxazepane exhibits enhanced solubility and stability, making it a valuable intermediate in drug discovery. The (5S) stereochemistry is particularly significant for enantioselective synthesis, aligning with the growing demand for optically pure compounds in modern medicine.

Recent studies highlight the role of 1,4-oxazepane scaffolds in modulating central nervous system (CNS) targets, with researchers exploring their potential in addressing neurological disorders—a hot topic in 2024 amid rising global mental health concerns. The methyl substitution at position 5 influences lipophilicity and bioavailability, critical factors in blood-brain barrier penetration. These properties have spurred interest in platforms like PubMed and Reaxys, where queries such as "oxazepane derivatives in neurodegeneration" or "chiral amine synthesis 2024" reflect current scientific trends.

From a synthetic chemistry perspective, CAS 2694057-41-3 serves as a versatile building block. Its oxazepane core allows functionalization at multiple sites, enabling structure-activity relationship (SAR) studies. Analytical techniques like HPLC-MS and ¹³C NMR confirm the compound's high purity (>98%), a key requirement for preclinical development. Industry forums frequently discuss "scale-up of chiral oxazepanes" and "salt selection strategies," indicating its relevance in process chemistry optimization.

The environmental profile of (5S)-5-methyl-1,4-oxazepane hydrochloride aligns with green chemistry principles. Its biodegradability and absence of persistent bioaccumulative toxins address ESG (Environmental, Social, and Governance) metrics increasingly prioritized by pharmaceutical manufacturers. Regulatory databases show growing searches for "sustainable heterocyclic synthesis" and "ICH Q3D compliant intermediates," underscoring the compound's compatibility with modern safety standards.

In material science applications, the oxazepane hydrochloride structure demonstrates unexpected utility. Recent patents describe its use as a ligand in asymmetric catalysis and as a template for molecular imprinting polymers (MIPs). This dual applicability responds to the frequent search query "multipurpose pharmaceutical intermediates" in chemical databases. The compound's crystalline form (verified by XRD) ensures batch-to-batch reproducibility—a critical quality attribute for ISO-certified suppliers.

Market intelligence reveals expanding applications of CAS 2694057-41-3 in peptide mimetics and prodrug design. Its rigid yet flexible ring system mimics natural amino acid conformations, explaining its prominence in recent publications on "conformationally restricted drug analogs." The hydrochloride counterion improves formulation properties, a feature often queried in pharmaceutical excipient forums as "API salt form selection criteria."

Quality control protocols for (5S)-5-methyl-1,4-oxazepane hydrochloride emphasize strict control of stereochemical purity. Advanced chiral separation methods like SFC (Supercritical Fluid Chromatography) achieve enantiomeric excess (ee) >99.5%, addressing industry pain points reflected in search terms like "chiral impurity control strategies." Stability studies confirm compatibility with common pharmaceutical solvents, reducing development risks for formulation scientists.

Emerging research directions include computational modeling of the 1,4-oxazepane pharmacophore using AI-assisted drug design platforms—a trending topic in 2024 as evidenced by conference proceedings on "machine learning in heterocyclic optimization." The compound's balanced polarity (LogP ~1.2) makes it a frequent subject in predictive ADMET studies, particularly for CNS-targeted candidates.

Supply chain data indicates growing demand for CAS 2694057-41-3 from contract research organizations (CROs) specializing in neurological drugs. Current Good Manufacturing Practice (cGMP) synthesis routes have been developed, responding to frequent procurement queries about "kilogram-scale chiral building blocks." The compound's appearance in recent FDA Orange Book listings suggests its incorporation into investigational new drug (IND) applications.

In conclusion, (5S)-5-methyl-1,4-oxazepane hydrochloride represents a strategically important chemical entity bridging medicinal chemistry and process development. Its multifaceted applications—from drug discovery to advanced materials—position it as a compound of sustained scientific interest, reflected in both academic literature and industrial patent landscapes. The convergence of its structural versatility with contemporary research priorities ensures its continued relevance in cutting-edge pharmaceutical innovation.